Cas no 72435-02-0 (1,1-Cyclopropanedicarboxylic acid, 2-butyl-)

1,1-Cyclopropanedicarboxylic acid, 2-butyl- structure
72435-02-0 structure
Product Name:1,1-Cyclopropanedicarboxylic acid, 2-butyl-
CAS No:72435-02-0
MF:C9H14O4
MW:186.205063343048
CID:543972
PubChem ID:13214312
Update Time:2025-04-19

1,1-Cyclopropanedicarboxylic acid, 2-butyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1-Cyclopropanedicarboxylic acid, 2-butyl-
    • 2-butylcyclopropane-1,1-dicarboxylic acid
    • 72435-02-0
    • DTXSID40528692
    • Inchi: 1S/C9H14O4/c1-2-3-4-6-5-9(6,7(10)11)8(12)13/h6H,2-5H2,1H3,(H,10,11)(H,12,13)
    • InChI Key: OSLHEMGBTGFPGZ-UHFFFAOYSA-N
    • SMILES: OC(C1(C(=O)O)CC1CCCC)=O

Computed Properties

  • Exact Mass: 186.08922
  • Monoisotopic Mass: 186.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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